Cas no 81586-94-9 (17a-Estradiol-2,4-d2)

• Product Name: 17a-Estradiol-2,4-d2
• CAS No: 81586-94-9
• MF: C₁₈H₂₄O₂
• MW: 274.394289016724
• CID: 720915
• PubChem ID: 90477423
• Update Time: 2024-10-27

17a-Estradiol-2,4-d2 Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-2,4-d2-3,17-diol,(17a)- (9CI)
• Alpha-Estradiol-d2
• (17α)-Estra-1,3,5(10)-triene-2,4-d2-3,17-diol (ACI)
• 17alpha-Estradiol D2 (2,4-D2)
• 81586-94-9
• Estra-1,3,5(10)-triene-2,4-d2-3,17-diol, (17alpha)-; (17alpha)-Estra-1,3,5(10)-triene-2,4-d2-3,17-diol; 17alpha-Estradiol D2 (2,4 D2)
• HY-B0141AS1
• (8R,9S,13S,14S,17R)-2,4-dideuterio-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• 17a-Estradiol-2,4-d2
• F90849
• CS-0437777
• 17ALPHA-ESTRADIOL-2,4-D2
• Estra-1,3,5(10)-triene-2,4-d2-3,17-diol, (17.alpha.)-
• MS-23905

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17-,18+/m1/s1/i3D,10D
• InChI Key： VOXZDWNPVJITMN-BHOSFUFTSA-N
• SMILES： C[C@@]12[C@H](O)CC[C@H]1[C@@H]1CCC3C([2H])=C(C([2H])=CC=3[C@H]1CC2)O

Computed Properties

• Exact Mass: 274.190183496g/mol
• Monoisotopic Mass: 274.190183496g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų